Cas no 1359822-78-8 (rac-(1S,5S)-3-benzyl-3,6-diazabicyclo[3.2.2]nonane dihydrochloride hydrate)

• Product Name: rac-(1S,5S)-3-benzyl-3,6-diazabicyclo[3.2.2]nonane dihydrochloride hydrate
• CAS No: 1359822-78-8
• MF: C₁₄H₂₀N₂
• MW: 216.322003364563
• MDL: MFCD22666490
• CID: 5150063
• Update Time: 2026-03-03

rac-(1S,5S)-3-benzyl-3,6-diazabicyclo[3.2.2]nonane dihydrochloride hydrate Chemical and Physical Properties

Names and Identifiers

• rac-(1S,5S)-3-benzyl-3,6-diazabicyclo[3.2.2]nonane dihydrochloride hydrate

• MDL： MFCD22666490
• Inchi： 1S/C14H20N2/c1-2-4-12(5-3-1)9-16-10-13-6-7-14(11-16)15-8-13/h1-5,13-15H,6-11H2/t13-,14-/m1/s1
• InChI Key： JVKNKFDGLBRQPB-ZIAGYGMSSA-N
• SMILES： [C@@]12([H])CC[C@@]([H])(NC1)CN(CC1=CC=CC=C1)C2

Additional information on rac-(1S,5S)-3-benzyl-3,6-diazabicyclo[3.2.2]nonane dihydrochloride hydrate

Research Brief on rac-(1S,5S)-3-benzyl-3,6-diazabicyclo[3.2.2]nonane dihydrochloride hydrate (CAS: 1359822-78-8)

Recent studies on rac-(1S,5S)-3-benzyl-3,6-diazabicyclo[3.2.2]nonane dihydrochloride hydrate (CAS: 1359822-78-8) have highlighted its potential as a key intermediate in the synthesis of novel pharmaceutical compounds, particularly in the development of central nervous system (CNS) therapeutics. This bicyclic amine derivative has garnered attention due to its unique structural properties, which enable selective interactions with neurotransmitter receptors. The compound's stereochemistry, defined by the (1S,5S) configuration, plays a critical role in its biological activity, making it a subject of intensive research in medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry explored the compound's application as a precursor for sigma-1 receptor ligands, which are implicated in neuroprotection and cognitive enhancement. The research demonstrated that rac-(1S,5S)-3-benzyl-3,6-diazabicyclo[3.2.2]nonane dihydrochloride hydrate exhibits high binding affinity and selectivity, with potential applications in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. The study utilized X-ray crystallography and molecular docking simulations to elucidate the compound's interaction with the sigma-1 receptor, providing a structural basis for further optimization.

In addition to its CNS applications, recent investigations have explored the compound's utility in pain management. A preclinical study conducted by a European research consortium reported that derivatives of rac-(1S,5S)-3-benzyl-3,6-diazabicyclo[3.2.2]nonane dihydrochloride hydrate exhibit potent analgesic effects in rodent models of chronic pain. The mechanism of action involves modulation of the opioid receptor system, with reduced side effects compared to traditional opioids. These findings were presented at the 2024 International Conference on Pain Research and have sparked interest in developing non-addictive pain therapeutics.

From a synthetic chemistry perspective, advancements in the scalable production of rac-(1S,5S)-3-benzyl-3,6-diazabicyclo[3.2.2]nonane dihydrochloride hydrate have been achieved through green chemistry approaches. A 2024 Organic Process Research & Development article detailed a solvent-free catalytic reductive amination process, improving yield and reducing environmental impact. This methodological breakthrough addresses previous challenges in large-scale synthesis, paving the way for broader industrial adoption.

Ongoing clinical trials are evaluating the safety and efficacy of drug candidates derived from this compound, with Phase I results expected in late 2024. The pharmaceutical industry has shown increasing interest in this scaffold, as evidenced by recent patent filings from major drug developers. Future research directions include exploring its potential in immuno-oncology and as a platform for targeted drug delivery systems.